Cas no 69804-51-9 (L-Valinamide, L-asparaginyl-L-arginyl-)

• Product Name: L-Valinamide, L-asparaginyl-L-arginyl-
• CAS No: 69804-51-9
• MF: C₁₅H₃₀N₈O₄
• MW: 386.449902057648
• CID: 387470
• PubChem ID: 71367192
• Update Time: 2025-04-19

L-Valinamide, L-asparaginyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Valinamide, L-asparaginyl-L-arginyl-
• (2S)-2-amino-N-[(2S)-1-[[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]butanediamide
• 69804-51-9
• DTXSID70790325
• L-Asparaginyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valinamide

• Inchi： 1S/C15H30N8O4/c1-7(2)11(12(18)25)23-14(27)9(4-3-5-21-15(19)20)22-13(26)8(16)6-10(17)24/h7-9,11H,3-6,16H2,1-2H3,(H2,17,24)(H2,18,25)(H,22,26)(H,23,27)(H4,19,20,21)/t8-,9-,11-/m0/s1
• InChI Key： PGPNCBLROYOLHM-QXEWZRGKSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(N)=O)N)=O)N[C@H](C(N)=O)C(C)C

Computed Properties

• Exact Mass: 386.23900147g/mol
• Monoisotopic Mass: 386.23900147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 235Ų